Cas no 89283-34-1 (3-Chloro-6-methyl-2(1H)-pyrazinone)

• Product Name: 3-Chloro-6-methyl-2(1H)-pyrazinone
• CAS No: 89283-34-1
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD28053473
• CID: 1080267
• PubChem ID: 122362447
• Update Time: 2025-04-20

3-Chloro-6-methyl-2(1H)-pyrazinone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-methyl-2(1H)-pyrazinone
• 3-Chloro-6-methyl-1H-pyrazin-2-one
• DTXSID301297211
• 3-Chloro-6-methylpyrazin-2(1H)-one
• 89283-34-1
• DB-304597
• SCHEMBL26287812

• MDL： MFCD28053473
• Inchi： 1S/C5H5ClN2O/c1-3-2-7-4(6)5(9)8-3/h2H,1H3,(H,8,9)
• InChI Key： GFFQYVAIGKXDTB-UHFFFAOYSA-N
• SMILES： ClC1C(NC(=CN=1)C)=O

Computed Properties

• Exact Mass: 144.0090405g/mol
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5Ų